Cas no 1806999-34-7 (5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806999-34-7
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4858819
• Update Time: 2025-06-10

5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H4BrClF2N2/c9-4-3-14-5(1-2-13)7(10)6(4)8(11)12/h3,8H,1H2
• InChI Key： AQVPYSKDVWLQNA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC#N)C(=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile

Introduction to 5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806999-34-7)

5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile is a highly versatile and significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1806999-34-7, has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of multiple halogen atoms and a difluoromethyl group makes it an attractive scaffold for medicinal chemists seeking to design novel bioactive molecules.

The molecular structure of 5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile consists of a pyridine core substituted with bromine, chlorine, and a difluoromethyl group at the 4-position, with an acetonitrile moiety at the 2-position. This arrangement imparts distinct electronic and steric properties that can be exploited in the design of small-molecule inhibitors and other therapeutic agents. The compound's reactivity and functionalization potential make it a valuable building block for synthetic chemistry.

In recent years, there has been a growing interest in halogenated pyridines as pharmacophores due to their ability to enhance binding affinity and metabolic stability. The combination of bromine and chlorine substituents in 5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile provides multiple sites for further chemical modification, allowing for the creation of diverse chemical libraries. These libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for various therapeutic targets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. The pyridine scaffold is a common feature in many kinase inhibitors, and the halogenated derivatives offer improved binding interactions with the target enzyme. For instance, studies have shown that compounds containing bromine and chlorine substituents can enhance the potency and selectivity of kinase inhibitors by forming additional hydrogen bonds or hydrophobic interactions with the enzyme's active site.

Another area where 5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile shows promise is in the development of antiviral agents. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of antiviral drugs by increasing their lipophilicity and metabolic stability. This makes it an ideal candidate for designing drugs that need to withstand the harsh conditions within the human body. Recent research has demonstrated that incorporating difluoromethyl groups into pyridine-based antivirals can lead to significant improvements in drug efficacy and duration of action.

The synthesis of 5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include halogenation reactions, protection-deprotection strategies, and introduction of the difluoromethyl group. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis are often employed to achieve these transformations efficiently. The challenge lies in maintaining regioselectivity throughout the synthesis, as the presence of multiple reactive sites can lead to undesired side products.

In conclusion, 5-Bromo-3-chloro-4-(difluoromethyl)pyridine-2-acetonitrile is a compound of great interest in pharmaceutical research due to its structural versatility and potential therapeutic applications. Its unique combination of functional groups makes it an excellent scaffold for designing novel bioactive molecules, particularly in the areas of kinase inhibition and antiviral drug development. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.